![molecular formula C9H11NO B170678 Venoterpine CAS No. 17948-42-4](/img/structure/B170678.png)
Venoterpine
Overview
Description
Venoterpine is a natural product derived from the plant species Vinca minor, commonly known as the lesser periwinkle. It is a member of the alkaloid family and is composed of several different alkaloid molecules, including vincamine, vincristine, and vindoline. This compound is of great interest to the scientific community due to its potential applications in drug discovery, medicine, and research.
Scientific Research Applications
Scientific Research Applications
Anticancer Properties : Venoterpine, isolated from the fruits of Camptotheca acuminata, a Chinese indigenous plant, has been noted for its presence alongside anticancer principles like camptothecin and 10-hydroxy-camptothecin. The sodium salt of 10-hydroxy-camptothecin, derived from similar sources, has been tested clinically for cancer treatment (Hsu, 1977).
Solid-State Characterization : In a study involving venlafaxine hydrochloride (VEN), a compound structurally related to this compound, solid-state characterization was performed. This involved analyzing different polymorphic forms of VEN using techniques like X-ray Powder Diffraction and Raman Spectroscopy. Such techniques could be applicable for the analysis of this compound as well (Bernardi et al., 2013).
Biological Attenuation Processes : Venlafaxine's chiral signature has been used to study biological attenuation processes in water. This indicates the potential for studying the behavior of this compound in similar environmental contexts, especially considering its pharmaceutical and possibly biologically active nature (Li et al., 2013).
Pharmacological Research : this compound, being a part of the chemical constituents of Camptotheca acuminata, suggests its potential for further pharmacological research, especially in the context of plant-based medicine and natural product chemistry (Lin, 1977).
properties
IUPAC Name |
(6R,7S)-7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridin-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-6-8-5-10-3-2-7(8)4-9(6)11/h2-3,5-6,9,11H,4H2,1H3/t6-,9+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOIGOIPHPUCFOB-IMTBSYHQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CC2=C1C=NC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H](CC2=C1C=NC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00170813 | |
Record name | 5H-2-Pyrindin-6-ol, 6,7-dihydro-7-methyl-, (6R-cis)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00170813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17948-42-4 | |
Record name | 5H-2-Pyrindin-6-ol, 6,7-dihydro-7-methyl-, (6R-cis)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017948424 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5H-2-Pyrindin-6-ol, 6,7-dihydro-7-methyl-, (6R-cis)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00170813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is venoterpine and where is it found?
A1: this compound is a monoterpenoid alkaloid originally isolated from the fruits of Alstonia venenata R.Br. []. It has since been found in other plant species, including Strychnos pungens, Camptotheca acuminata, Alstonia angustiloba, Vinca pusilla, and Rauvolfia serpentina [, , , , ].
Q2: What is the molecular formula and weight of this compound?
A2: The molecular formula of this compound is C16H22N2O, and its molecular weight is 258.36 g/mol [, ].
Q3: Has the structure of this compound been confirmed?
A4: Yes, the structure of this compound has been determined and confirmed using various techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy. Researchers have also established its absolute configuration [, ].
Q4: What is the significance of finding this compound alongside other bioactive compounds?
A5: The co-occurrence of this compound with other known bioactive compounds, like camptothecin in Camptotheca acuminata and various alkaloids in Alstonia angustiloba, suggests potential synergistic effects and warrants further investigation into its possible contributions to the overall therapeutic properties of these plants [, , ].
Q5: Are there any studies exploring the potential of this compound in treating sepsis?
A6: A metabolomics study identified this compound as one of ten potential biomarkers in the plasma of sepsis patients. This suggests that this compound levels could be investigated further for its potential role in sepsis diagnosis or monitoring [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.